Cas no 1261993-18-3 (4-(4-Ethoxycarbonylphenyl)-3-methoxybenzoic acid)

• Product Name: 4-(4-Ethoxycarbonylphenyl)-3-methoxybenzoic acid
• CAS No: 1261993-18-3
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• MDL: MFCD18322044
• CID: 2768123
• PubChem ID: 53227874
• Update Time: 2025-06-29

4-(4-Ethoxycarbonylphenyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID50691407
• 1261993-18-3
• 4'-(Ethoxycarbonyl)-2-methoxy[1,1'-biphenyl]-4-carboxylic acid
• MFCD18322044
• 4-(4-ETHOXYCARBONYLPHENYL)-3-METHOXYBENZOIC ACID
• 4-(4-Ethoxycarbonylphenyl)-3-methoxybenzoic acid, 95%
• 4-(4-Ethoxycarbonylphenyl)-3-methoxybenzoic acid

• MDL： MFCD18322044
• Inchi： 1S/C17H16O5/c1-3-22-17(20)12-6-4-11(5-7-12)14-9-8-13(16(18)19)10-15(14)21-2/h4-10H,3H2,1-2H3,(H,18,19)
• InChI Key： QVQHPJLBENNVHC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=CC=1C1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 300.09977361Da
• Monoisotopic Mass: 300.09977361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.8Ų

Additional information on 4-(4-Ethoxycarbonylphenyl)-3-methoxybenzoic acid

Introduction to 4-(4-Ethoxycarbonylphenyl)-3-methoxybenzoic acid (CAS No. 1261993-18-3)

4-(4-Ethoxycarbonylphenyl)-3-methoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261993-18-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional diversity. The presence of both an ethoxycarbonyl group and a methoxy group on the aromatic ring imparts unique chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 4-(4-Ethoxycarbonylphenyl)-3-methoxybenzoic acid consists of a benzoic acid core substituted with an ethoxycarbonyl moiety at the para position relative to the methoxy group. This specific arrangement enhances its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors. The compound's solubility profile, melting point, and spectroscopic properties are critical parameters that influence its suitability for various applications in drug discovery and synthesis.

In recent years, there has been a surge in research focused on benzoic acid derivatives due to their broad spectrum of biological activities. 4-(4-Ethoxycarbonylphenyl)-3-methoxybenzoic acid has been investigated for its potential role in modulating inflammatory pathways, which are central to numerous chronic diseases. Preliminary studies suggest that this compound may exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings align with the growing interest in natural product-inspired molecules that can modulate complex signaling networks without significant side effects.

The synthesis of 4-(4-Ethoxycarbonylphenyl)-3-methoxybenzoic acid involves multi-step organic transformations, including condensation reactions, esterification, and functional group interconversions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. The optimization of these synthetic routes is crucial for large-scale production, ensuring that the compound meets stringent quality standards required for pharmaceutical applications.

One of the most compelling aspects of 4-(4-Ethoxycarbonylphenyl)-3-methoxybenzoic acid is its versatility as a building block for more complex molecules. Researchers have leveraged its structural features to design derivatives with enhanced potency and selectivity. For instance, modifications at the ethoxycarbonyl position can introduce additional hydrogen bonding capabilities or alter electronic properties, thereby fine-tuning interactions with biological targets. Such structural diversification is a cornerstone of modern drug discovery efforts aimed at addressing unmet medical needs.

Recent advancements in computational chemistry have further accelerated the exploration of 4-(4-Ethoxycarbonylphenyl)-3-methoxybenzoic acid's potential applications. Molecular docking studies have been conducted to predict its binding affinity to various protein targets, providing insights into possible mechanisms of action. These computational approaches complement experimental investigations by allowing rapid screening of virtual libraries, thereby identifying promising candidates for further validation.

The pharmacokinetic profile of 4-(4-Ethoxycarbonylphenyl)-3-methoxybenzoic acid is another critical consideration in its development as a therapeutic agent. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to assess its bioavailability and potential toxicity. Understanding these parameters is essential for designing effective dosing regimens and minimizing adverse effects. Additionally, formulation strategies have been explored to enhance the solubility and stability of this compound, ensuring optimal delivery in clinical settings.

In conclusion, 4-(4-Ethoxycarbonylphenyl)-3-methoxybenzoic acid (CAS No. 1261993-18-3) represents a promising candidate in the realm of medicinal chemistry. Its unique structural features, coupled with emerging research findings, position it as a valuable tool for developing novel therapeutic agents. As the field continues to evolve, further investigations into this compound are expected to yield groundbreaking insights into disease mechanisms and treatment strategies.